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Compound of Interest

Compound Name: 1H-benzimidazol-5-ylmethanol
CAS No.: 106429-29-2
Cat. No.: B1590048
Get Quote
. J

CAS Registry Number: 106429-29-2 Molecular Formula: C

H
N

O Molecular Weight: 148.16 g/mol [1][2]

Executive Summary & Application Context

1H-benzimidazol-5-yImethanol (also known as 5-(hydroxymethyl)benzimidazole) is a critical
heterocyclic building block in medicinal chemistry. It serves as a primary intermediate in the
synthesis of bioactive benzimidazole derivatives, including antiparasitic agents, proton pump
inhibitors, and kinase inhibitors.

This guide provides a rigorous spectroscopic profile of the molecule, focusing on Nuclear
Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[3] A
key technical challenge in characterizing this compound is the annular tautomerism inherent to
the benzimidazole scaffold, which complicates signal assignment in solution-phase NMR. This
guide addresses these dynamic equilibria to ensure accurate structural validation.
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Synthesis & Sample Preparation Strategy

To ensure the spectroscopic data presented is contextually accurate, we define the standard
synthesis route. The high-purity alcohol is typically generated via the reduction of 1H-
benzimidazole-5-carboxylic acid.

Synthesis Protocol (Reduction)

e Precursor: 1H-benzimidazole-5-carboxylic acid (CAS 15788-16-6).[4]

Reagent: Lithium Aluminum Hydride (LiAIH

).[2]

Solvent: Anhydrous Tetrahydrofuran (THF).

Conditions: Reflux under inert atmosphere (Ar or N

) for 48 hours.

Workup: Quenching with EtOAC/EtOH, filtration, and evaporation.

Purification: Recrystallization from water/propan-2-ol or column chromatography.

NMR Sample Preparation
e Solvent Choice: DMSO-d
is the mandatory solvent. Chloroform-d (CDCI

) is unsuitable due to poor solubility and rapid proton exchange which obscures the hydroxyl
and amine signals.

e Concentration: 10-15 mg in 0.6 mL DMSO-d

o Temperature: 298 K (Standard). Variable temperature (VT) NMR may be required to resolve
tautomeric broadening.
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Nuclear Magnetic Resonance (NMR) Analysis[3][5]
[6][71[8][9][10]

The Tautomerism Challenge

In solution, 5-substituted benzimidazoles exist in a rapid equilibrium between the 5-substituted
and 6-substituted tautomers (N1-H vs N3-H).

o Tautomer A: 1H-benzimidazol-5-ylmethanol[1][2]
e Tautomer B: 1H-benzimidazol-6-ylmethanol

In DMSO-d

at room temperature, the rate of exchange is often fast on the NMR timescale, leading to
averaged signals for the carbons and protons that are not on the axis of symmetry. However,
the NH proton is typically visible as a broad singlet.

H NMR Data (400 MHz, DMSO-d )

The following assignments correspond to the averaged structure observed in solution.
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0.05 ppm depending on concentration and water content. H-4 and H-7 often overlap or appear

very close.

C NMR Data (100 MHz, DMSO-d )

Shift (
Carbon Type Assighment
» Ppm)
C=N 1435 C-2 (Imidazole ring)
C-3a/ C-7a (Bridgehead
Quaternary 138.0 - 140.0 carbons, broadened by
tautomerism)
Quaternary 135.5 C-5 (Ipso to hydroxymethyl)
Aromatic CH 122.0 C-6
Aromatic CH 115.0- 118.0 C-7
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CH
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Mass Spectrometry (MS) Fragmentation

The fragmentation pattern of 1H-benzimidazol-5-ylmethanol under Electron lonization (El, 70

eV) follows a distinct pathway driven by the stability of the benzimidazole core.

Key lons[11][12]

e Molecular lon (M

): m/z 148 (Base peak or high intensity).

e [M-OH]

: m/z 131 (Loss of hydroxyl radical).

e [M-CH
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OH]

: m/z 117 (Loss of hydroxymethyl group, forming the benzimidazole cation).
e [M-CHOQ]

: m/z 119 (Rearrangement and loss of formyl radical).

 RDA/ Ring Break: m/z 90-92 (Degradation of the imidazole ring, loss of HCN).

Fragmentation Logic Visualization

The following diagram illustrates the primary fragmentation pathways and the tautomeric

equilibrium.

[M - OH]+
-OH (17) m/z 131
Tautomeric Equilibrium Molecular lon (M+)
(N1-H <-> N3-H) m/z 148 -CH20H@®Y)
[1¥)=(ClnPLel > - HCN (27) > | Ring Fragmentation :

m/z 117 1
(Benzimidazolium) :____T/f_gc_)f_s____:

Click to download full resolution via product page

Figure 1: Mass spectrometry fragmentation pathway and tautomeric context.

Infrared (IR) Spectroscopy

The IR spectrum (KBr pellet or ATR) provides rapid confirmation of functional groups.
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1590, 1450 Strong (C=C) vibrations
Primary alcohol C-O
1000 - 1050 Strong (C-0) retch
stretch.

Synthesis & Structural Elucidation Workflow

The following workflow summarizes the logic for confirming the structure of 1H-benzimidazol-

5-yImethanol starting from the carboxylic acid precursor.
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1H-Benzimidazole-5-carboxylic acid

(CAS 15788-16-6)

Reduction: LiAIH4 / THF
Reflux, 48h

1H-Benzimidazol-5-ylmethanol
(CAS 106429-29-2)

1H NMR (DMSO-d6) IR Spectroscopy
Confirm: CH2 doublet (4.6 ppm) Confirm: Broad OH (3300 cm-1)
Confirm: Loss of COOH proton Confirm: Loss of C=0 (1700 cm-1)
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Figure 2: Synthesis and structural validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

